Cas no 1803960-63-5 (3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1803960-63-5
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4834269
• Update Time: 2025-06-29

3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-5-3(2-14)1-12-6(4(5)11)13(15)16/h1,14H,2H2
• InChI Key： JRDQYYCZLIWSND-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=CC(CO)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Additional information on 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol

Professional Introduction to 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803960-63-5)

3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803960-63-5, represents a unique structural motif that combines several functional groups, making it a versatile intermediate in the synthesis of various biologically active molecules.

The molecular structure of 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol features a pyridine core substituted with an iodo group, a nitro group, a trifluoromethoxy group, and a hydroxymethyl group. This combination of substituents endows the compound with distinct chemical properties that are highly valuable for medicinal chemistry applications. The presence of the iodo group, for instance, allows for further functionalization via cross-coupling reactions, while the nitro and trifluoromethoxy groups contribute to electronic and steric effects that can influence the biological activity of derived compounds.

In recent years, there has been growing interest in the development of novel pyridine-based scaffolds for drug discovery. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol makes it an attractive building block for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The nitro and trifluoromethoxy groups in 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol can be strategically positioned to modulate the binding affinity and selectivity of kinase inhibitors. Furthermore, the iodo group provides a handle for further derivatization, allowing chemists to fine-tune the properties of their inhibitors.

Recent studies have highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms into organic molecules can significantly alter their metabolic stability, lipophilicity, and binding affinity. In particular, trifluoromethyl groups are known to enhance binding interactions with biological targets due to their ability to increase both hydrophobicity and electronic effects. The presence of a trifluoromethoxy group in 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol therefore makes it a valuable precursor for developing fluorinated drug candidates.

The hydroxymethyl group in this compound also offers opportunities for further chemical manipulation. Hydroxymethyl groups can be easily converted into other functional groups such as alcohols, ethers, or esters, which can be crucial for optimizing pharmacokinetic properties. This flexibility makes 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol a versatile intermediate for synthesizing a wide range of pharmacologically relevant molecules.

In addition to its applications in kinase inhibition research, 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol has shown promise in other areas of medicinal chemistry. For instance, it has been explored as a precursor for developing antiviral and anticancer agents. The unique combination of functional groups in this compound allows for the construction of complex molecular architectures that can interact with viral enzymes or cancer cell pathways.

The synthesis of 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol involves several key steps that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the iodo, nitro, and trifluoromethoxy groups. The final step involves the addition of a hydroxymethyl group to complete the desired structure. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The growing body of research on pyridine-based scaffolds underscores the importance of compounds like 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol. As our understanding of biological targets continues to evolve, so too does our need for innovative molecular building blocks. This compound exemplifies how strategic functionalization can yield molecules with tailored properties that are well-suited for addressing complex diseases.

In conclusion, 3-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803960-63-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing kinase inhibitors, fluorinated drug candidates, and other biologically active molecules. As ongoing research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.